2-methyl-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride

• IUPAC Name: 2-methyl-3H-benzimidazole-5-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H8N2O2.ClH/c1-5-10-7-3-2-6(9(12)13)4-8(7)11-5;/h2-4H,1H3,(H,10,11)(H,12,13);1H
• InChI Key: MBTOZVMYBGBPOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=C(C=C2)C(=O)O.Cl
• Molecular Formula: C9H9ClN2O2
• Molecular Weight: 212.63 g/mol
• CAS No.: 93089-86-2

Description

“2-methyl-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride” is a chemical compound with the CAS Number: 93089-86-2. It has a molecular weight of 212.64. The compound is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The IUPAC name for this compound is 2-methyl-1H-benzimidazole-5-carboxylic acid hydrochloride. The InChI code is 1S/C9H8N2O2.ClH/c1-5-10-7-3-2-6 (9 (12)13)4-8 (7)11-5;/h2-4H,1H3, (H,10,11) (H,12,13);1H.

Physical and Chemical Properties Analysis

This compound has a melting point of 317-318 degrees Celsius. It is a powder at room temperature.

Scientific Research Applications

Synthesis and Chemical Applications

2-Methyl-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride is a compound involved in the synthesis of various chemically significant derivatives. For instance, it serves as a precursor in the synthesis of thiazolo[3,2-a]pyrimidine derivatives, which have demonstrated notable anti-inflammatory activities. These derivatives were synthesized by reacting 1,2,3,4-tetrahydropyrimidine-2-thiones with chloroacetic acid and benzaldehydes, illustrating the compound's role in the formation of pharmacologically active agents (Tozkoparan, Ertan, Kelicen, & Demirdamar, 1999).

Pharmaceutical Research

In pharmaceutical research, this compound is associated with the development of compounds with potential therapeutic benefits. Benzimidazole 5-carboxylic acid derivatives, including this compound, have been investigated for their analgesic activity. Specific derivatives showed remarkable analgesic activity, indicating the importance of the compound in the exploration of new therapeutic agents (Aydin, Beis, & Can, 2003).

Biochemical Applications

In biochemical applications, the compound is involved in the study of lipid-lowering properties. For instance, derivatives such as 6-chloro-9-[2-(6-methyl-3-pyridyl)ethyl]-1,2,3,4-tetrahydrocarbazole-2-carboxylic acid hydrochloride have been found to lower serum cholesterol, triglyceride, phospholipid, and free fatty acid levels in normal rats, demonstrating the compound's utility in biochemical research related to metabolic disorders (Dalton & Pool, 1977).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods

Procedure details

After a mixture of 5.0 g (32.8 mmols) of 3,4-diaminobenzoic acid, 50 ml of conc. hydrochloric acid and 10 ml (0.175 mol) of acetic acid was heated at 100° C. for 24 hours, the solvent was distilled off under reduced pressure to give 6.6 g (94.5%) of 2-methylbenzimidazole-5-carboxylic acid hydrochloride.